
Anwendungshinweise und Protokolle:
Analytischer Standard Esbiothrin – Herstellung

und Verwendung

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Esbiothrin

Cat. No.: B166119 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Esbiothrin ist ein synthetisches Pyrethroid-Insektizid, das für seine schnelle

Knock-Down-Wirkung gegen eine Vielzahl von Haushaltsschädlingen bekannt ist.[1] Es wirkt

als Kontaktgift und zielt auf das Nervensystem von Insekten ab.[2] Als Isomerengemisch von

Allethrin wird Esbiothrin häufig in Produkten wie Mückenspulen, Sprays und elektrischen

Verdampfern verwendet.[3][4][5] Die genaue Quantifizierung von Esbiothrin in diesen

Formulierungen sowie in Umwelt- und biologischen Proben ist für die Qualitätskontrolle, die

Sicherheitsbewertung und die Einhaltung gesetzlicher Vorschriften unerlässlich.

Die Verwendung eines zertifizierten analytischen Standards ist für die Entwicklung und

Validierung genauer und reproduzierbarer Analysemethoden von entscheidender Bedeutung.

[6] Diese Anwendungshinweise beschreiben die ordnungsgemäße Vorbereitung und

Verwendung von Esbiothrin als analytischem Standard für chromatographische Techniken wie

die Gaschromatographie (GC) und die Hochleistungsflüssigkeitschromatographie (HPLC).

Physikalisch-chemische Eigenschaften und
quantitative Daten
Die genauen physikalisch-chemischen Eigenschaften sind für die Handhabung und

Vorbereitung des Standards entscheidend.
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Tabelle 1: Physikalisch-chemische Eigenschaften von Esbiothrin

Eigenschaft Wert Referenz

CAS-Nummer 584-79-2 [7]

Summenformel C₁₉H₂₆O₃

Molekulargewicht 302.41 g/mol

Synonym

(2-Methyl-4-oxo-3-prop-2-

enylcyclopent-2-en-1-yl) 2,2-

dimethyl-3-(2-methylprop-1-

enyl)cyclopropan-1-carboxylat

[8]

Format Ordentlich (neat)

Qualitätsstufe
Analytischer Standard (z.B.

PESTANAL®)
[4]

| Toxizität (in vitro) | IC₅₀ auf HepG2-Zellen: 54.32 µM |[9] |

Tabelle 2: Analytische Nachweisgrenzen für Pyrethroide (Beispiele)

Matrix Analysemethode
Nachweisgrenze
(MDL)

Referenz

Wasser GC/MS 2.0 - 6.0 ng/L [10]

Wasser GC/MS/MS 0.5 - 1.0 ng/L [10]

Sediment GC/ECD
0.5 - 4 ng/g

(Trockengewicht)
[11]

| Gewebe | GC/ECD | 1 - 3 ng/g (Frischgewicht) |[11] |

Wirkmechanismus
Esbiothrin gehört wie andere Typ-I-Pyrethroide zu den Axon-Giften.[8] Sein primäres Ziel im

Insektenkörper sind die spannungsgesteuerten Natriumkanäle entlang der
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Nervenzellmembranen.[2][12][13] Durch die Bindung an diese Kanäle verlangsamt Esbiothrin
deren Schließkinetik.[3][12] Dies führt zu einem verlängerten Einstrom von Natriumionen in das

Neuron, was wiederholte und unkontrollierte Nervenimpulse zur Folge hat.[13] Dieser Zustand

der Hyperexzitabilität führt schließlich zu Lähmungen und zum Tod des Insekts.[2][3]

Abbildung 1: Vereinfachter Wirkmechanismus von Esbiothrin auf neuronale Natriumkanäle.

Experimentelle Protokolle
Die folgenden Protokolle beschreiben die Herstellung von Standardlösungen und deren

Anwendung in analytischen Methoden. Es ist unerlässlich, bei allen Schritten persönliche

Schutzausrüstung (PSA) wie Schutzbrillen, Handschuhe und Laborkittel zu tragen.

Dieses Protokoll beschreibt die Herstellung einer konzentrierten Stammlösung aus einem

reinen analytischen Standard.

Materialien:

Esbiothrin, analytischer Standard (neat)

Lösungsmittel von hoher Reinheit (z. B. Acetonitril oder Methanol, HPLC- oder

Rückstandsanalytik-Qualität)[14][15]

Analysenwaage (Genauigkeit ± 0.01 mg)

Messkolben aus Glas, Klasse A (z. B. 10 mL)

Glaspipetten oder -spritzen

Braunglasfläschchen mit teflonbeschichteten Kappen zur Lagerung

Vorgehensweise:

Tarieren: Stellen Sie ein sauberes, trockenes Wägegefäß auf die Analysenwaage und

tarieren Sie es.

Einwaage: Wiegen Sie ca. 10 mg des Esbiothrin-Standards genau in das Wägegefäß ein.

Notieren Sie das exakte Gewicht.
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Überführen: Überführen Sie den abgewogenen Standard quantitativ in einen 10-mL-

Messkolben. Spülen Sie das Wägegefäß mehrmals mit kleinen Mengen des gewählten

Lösungsmittels, um sicherzustellen, dass der gesamte Standard übertragen wird.

Auflösen: Füllen Sie den Messkolben etwa zur Hälfte mit dem Lösungsmittel und schwenken

Sie ihn vorsichtig, bis sich der Standard vollständig aufgelöst hat. Eine kurze Behandlung im

Ultraschallbad kann die Auflösung unterstützen.[15][16]

Auffüllen: Füllen Sie den Messkolben mit dem Lösungsmittel genau bis zur Kalibriermarke

auf. Verschließen Sie den Kolben und mischen Sie die Lösung durch mehrmaliges

Umkehren gründlich.

Konzentration berechnen: Berechnen Sie die exakte Konzentration der Stammlösung in

µg/mL unter Verwendung des genauen Einwaagegewichts.

Formel: Konzentration (µg/mL) = (Eingewogene Masse [mg] / Volumen des Messkolbens

[mL]) * 1000

Lagerung: Überführen Sie die Stammlösung in ein beschriftetes Braunglasfläschchen.

Lagern Sie die Lösung bei ≤ -18°C, um den Abbau zu minimieren.[14] Die Haltbarkeit sollte

gemäß den Empfehlungen des Herstellers oder internen Stabilitätsstudien festgelegt

werden.[14][15]

Abbildung 2: Arbeitsablauf zur Herstellung einer analytischen Stammlösung.

Arbeitsstandards werden durch serielle Verdünnung der Stammlösung hergestellt und zur

Erstellung einer Kalibrierkurve verwendet.

Vorgehensweise:

Zwischenverdünnung: Bereiten Sie eine Zwischenverdünnung vor (z. B. 10 µg/mL), indem

Sie ein geeignetes Aliquot der Stammlösung (z. B. 100 µL der 1000 µg/mL Stammlösung) in

einen 10-mL-Messkolben geben und mit dem Lösungsmittel auffüllen.

Serielle Verdünnung: Stellen Sie aus der Zwischenverdünnung eine Reihe von

Kalibrierstandards her. Für eine Kalibrierkurve im Bereich von 0.1 bis 1.0 µg/mL pipettieren
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Sie beispielsweise 100, 250, 500, 750 und 1000 µL der 10 µg/mL Zwischenverdünnung in

separate 10-mL-Messkolben und füllen diese jeweils bis zur Marke auf.

Kalibrierung: Analysieren Sie diese Standards von der niedrigsten zur höchsten

Konzentration, um die Linearität des Instruments zu überprüfen und eine Kalibrierkurve zu

erstellen.[16] Eine Mehrpunktkalibrierung mit mindestens 3-5 Konzentrationen wird

empfohlen.[15]

Die Extraktion und Reinigung von Esbiothrin aus komplexen Matrices ist entscheidend für

eine genaue Quantifizierung. Die Methoden variieren je nach Matrix (z. B. Wasser, Sediment,

Formulierung).[10][11]

Allgemeiner Arbeitsablauf:

Probenahme: Sammeln Sie eine repräsentative Probe.

Extraktion: Extrahieren Sie die Analyten aus der Matrix.

Flüssig-Flüssig-Extraktion (LLE): Für wässrige Proben.[11]

Festphasenextraktion (SPE): Für wässrige Proben, bietet Konzentration und Reinigung.

[10][17]

Mikrowellen-assistierte Extraktion (MAE): Für feste Proben wie Sediment.[10]

Reinigung (Clean-up): Entfernen Sie störende Matrixkomponenten. Dies kann durch SPE-

Kartuschen (z. B. Florisil) oder Gel-Permeations-Chromatographie (GPC) erfolgen.[11]

Konzentration: Das Extrakt wird typischerweise unter einem sanften Stickstoffstrom auf ein

kleines, definiertes Volumen eingeengt.[10]

Analyse: Das aufbereitete Extrakt wird mittels GC oder HPLC analysiert.[17]

Abbildung 3: Allgemeiner Arbeitsablauf für die Analyse von Esbiothrin in Proben.

Esbiothrin kann sowohl mit GC als auch mit HPLC analysiert werden.

Beispielmethode Gaschromatographie (GC):
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Anwendung: Besonders geeignet zur Bestimmung von Esbiothrin in Mückenspulen.[4]

Injektor: Split/Splitless, 250°C

Säule: Kapillarsäule mit mittlerer Polarität (z. B. DB-5ms, 30 m x 0.25 mm x 0.25 µm)

Trägergas: Helium

Ofenprogramm: z. B. 150°C (1 min halten), dann mit 10°C/min auf 280°C (5 min halten)

Detektor: Massenspektrometer (MS) im Selected Ion Monitoring (SIM) Modus oder

Elektroneneinfangdetektor (ECD).[11][17] GC-MS bietet eine höhere Selektivität.[18]

Beispielmethode Hochleistungsflüssigkeitschromatographie (HPLC):

Anwendung: Geeignet für Formulierungen und andere Matrices.[16][17]

Säule: C18-Umkehrphasensäule (z. B. 150 mm x 4.6 mm, 5 µm)

Mobile Phase: Isokratischer oder Gradienten-Modus mit einem Gemisch aus Acetonitril und

Wasser.[16]

Flussrate: 1.0 mL/min

Detektor: UV- oder Diodenarray-Detektor (DAD) bei einer geeigneten Wellenlänge (z. B. 225

nm).

Injektionsvolumen: 10 µL

Regulatorischer Kontext und Sicherheit
Bei der Handhabung von Esbiothrin sind die Sicherheitsdatenblätter zu beachten. Es ist als

gesundheitsschädlich beim Einatmen und Verschlucken sowie als sehr giftig für

Wasserorganismen mit langfristiger Wirkung eingestuft. In der Europäischen Union wurde die

Genehmigung für Esbiothrin als Wirkstoff in Biozidprodukten der Produktart 18 (Insektizide,

Akarizide) aufgrund von inakzeptablen Risiken für die menschliche Gesundheit nicht erteilt.[19]

[20] Seit Januar 2022 dürfen entsprechende Produkte nicht mehr auf dem EU-Markt
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bereitgestellt werden.[19] Forscher sollten sich der lokalen Vorschriften und des

regulatorischen Status des Wirkstoffs bewusst sein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Comparison of the synthetic pyrethroids Esbiothrin and Bioresmethrin with Scourge and
Cythion against adult mosquitoes in a laboratory wind tunnel - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. News - The Safety of Esbiothrin: Examining Its Functions, Side Effects, and Impact as an
Insecticide [sentonpharm.com]

3. go.drugbank.com [go.drugbank.com]

4. scientificlabs.ie [scientificlabs.ie]

5. The effectiveness of mosquito coils containing esbiothrin under laboratory and field
conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

6. unipub.uni-graz.at [unipub.uni-graz.at]

7. Es-生物烯丙菊酯 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]

8. Esbiothrin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com
[pharmacompass.com]

9. researchgate.net [researchgate.net]

10. pubs.usgs.gov [pubs.usgs.gov]

11. Extraction and analysis methods for the determination of pyrethroid insecticides in
surface water, sediments and biological tissues at environmentally relevant concentrations -
PubMed [pubmed.ncbi.nlm.nih.gov]

12. Bioallethrin | C19H26O3 | CID 15558638 - PubChem [pubchem.ncbi.nlm.nih.gov]

13. archives.equiterre.org [archives.equiterre.org]

14. eurl-pesticides.eu [eurl-pesticides.eu]

15. mit-sicherheit-haltbar.de [mit-sicherheit-haltbar.de]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://simmchem.com/2021/e-2021-98/
https://www.benchchem.com/product/b166119?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1583490/
https://pubmed.ncbi.nlm.nih.gov/1583490/
https://pubmed.ncbi.nlm.nih.gov/1583490/
https://www.sentonpharm.com/news/the-safety-of-esbiothrin-examining-its-functions-side-effects-and-impact-as-an-insecticide/
https://www.sentonpharm.com/news/the-safety-of-esbiothrin-examining-its-functions-side-effects-and-impact-as-an-insecticide/
https://go.drugbank.com/drugs/DB13746
https://www.scientificlabs.ie/product/pesticides-standards/33309-100MG-R
https://pubmed.ncbi.nlm.nih.gov/2891344/
https://pubmed.ncbi.nlm.nih.gov/2891344/
https://unipub.uni-graz.at/obvugrhs/content/titleinfo/242284/full.pdf
https://www.sigmaaldrich.com/TW/zh/product/sial/33309
https://www.pharmacompass.com/chemistry-chemical-name/esbiothrin
https://www.pharmacompass.com/chemistry-chemical-name/esbiothrin
https://www.researchgate.net/publication/290791519_In_Vitro_Investigation_on_the_Toxic_Potentials_of_Commonly_Used_Synthetic_Pyrethroids_Especially_Esbiothrin
https://pubs.usgs.gov/tm/tm5c2/tm5c2.pdf
https://pubmed.ncbi.nlm.nih.gov/18369521/
https://pubmed.ncbi.nlm.nih.gov/18369521/
https://pubmed.ncbi.nlm.nih.gov/18369521/
https://pubchem.ncbi.nlm.nih.gov/compound/Bioallethrin
https://archives.equiterre.org/sites/fichiers/health_and_environmental_impacts_of_pyrethroid_insecticides_full_report_en.pdf
https://www.eurl-pesticides.eu/userfiles/file/StabilityStockSolutions_HubertZipper.pdf
https://mit-sicherheit-haltbar.de/media/pages/home/modules/downloads/3959136605-1684912116/analyse-von-permethrin-aus-holz-hplc-verfahren.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. mit-sicherheit-haltbar.de [mit-sicherheit-haltbar.de]

17. atsdr.cdc.gov [atsdr.cdc.gov]

18. caltestlabs.com [caltestlabs.com]

19. Nichtgenehmigung von Esbiothrin als Wirkstoff in Biozidprodukten der Produktart 18 -
Simmchem [simmchem.com]

20. Helpdesk - Meldungen - Nicht-Genehmigung des Wirkstoffs Esbiothrin - Bundesanstalt
für Arbeitsschutz und Arbeitsmedizin [reach-clp-biozid-helpdesk.de]

To cite this document: BenchChem. [Anwendungshinweise und Protokolle: Analytischer
Standard Esbiothrin – Herstellung und Verwendung]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166119#esbiothrin-analytical-standard-
preparation-and-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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